Cas no 6989-38-4 (Evodine)

Evodine Properties

Names and Identifiers

• Evodine
• (-)-1-[(4,8-Dimethoxyfuro[2,3-b]quinolin-7-yl)oxy]-3-methyl-3-buten-2-ol
• 3-Buten-2-ol,1-[(4,8-dimethoxyfuro[2,3-b]quinolin-7-yl)oxy]-3-methyl-, (-)-
• (-)-1'-(2-phenylethylene)-ditryptophenaline
• (-)-1-(4,8-dimethoxy-furo[2,3-b]quinolin-7-yloxy)-3-methyl-but-3-en-2-ol
• NSC-708925
• 1-(4,8-dimethoxyfuro[2,3-b]quinolin-7-yl)oxy-3-methyl-but-3-en-2-ol
• FT-0686611
• s9563
• 6989-38-4
• CS-0009713
• HY-N0689
• AKOS015902209
• FS-7038
• EX-A7843Y
• 1-(4,8-dimethoxyfuro[2,3-b]quinolin-7-yl)oxy-3-methylbut-3-en-2-ol
• NSC708925
• 7-(2-Hydroxy-3-methylbut-3-enyl)oxy-8-methoxydictamnine
• DA-63333
• 1-({4,8-DIMETHOXYFURO[2,3-B]QUINOLIN-7-YL}OXY)-3-METHYLBUT-3-EN-2-OL
• +Expand

• InChIKey： LNJTUUHDKCPQAA-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H19NO5/c1-10(2)13(20)9-24-14-6-5-11-15(17(14)22-4)19-18-12(7-8-23-18)16(11)21-3/h5-8,13,20H,1,9H2,2-4H3
• SMILES： CC(C(COC1C=CC2C(=C3C=COC3=NC=2C=1OC)OC)O)=C

Computed Properties

• Exact Mass: 329.12600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 329.126
• Heavy Atom Count: 24
• Complexity: 445
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 74A^2

Experimental Properties

• LogP: 3.31400
• PSA: 73.95000
• Boiling Point: 507.0±50.0 °C at 760 mmHg
• Melting Point: 153-154 ºC
• Flash Point: 260.4±30.1 °C
• Color/Form: Powder
• Density: 1.245